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For researchers and professionals in drug development and clinical microbiology, accurate

differentiation of Gram-positive cocci is a critical step. This guide provides a comprehensive

comparison of the bacitracin susceptibility test for distinguishing Micrococcus species from

coagulase-negative Staphylococcus species, supported by experimental data and detailed

protocols.

Principle of Differentiation
The bacitracin susceptibility test hinges on the differential sensitivity of Micrococcus and

Staphylococcus to the antibiotic bacitracin. Bacitracin, a polypeptide antibiotic produced by

Bacillus subtilis, inhibits bacterial cell wall synthesis by interfering with the dephosphorylation of

the lipid carrier molecule bactoprenol, which is essential for the transport of peptidoglycan

precursors across the cell membrane. Micrococcus species are generally susceptible to low

concentrations of bacitracin, while Staphylococcus species are typically resistant.[1][2]

Performance of Bacitracin Susceptibility Testing
The effectiveness of the bacitracin susceptibility test is demonstrated by its high sensitivity and

specificity in differentiating between these two genera. The use of a 0.04 unit (U) bacitracin disk

is standard for this application.[1][3]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1667700?utm_src=pdf-interest
https://microbenotes.com/bacitracin-susceptibility-test-principle-procedure-and-result-interpretation/
https://microbiologyinfo.com/bacitracin-susceptibility-test/
https://microbenotes.com/bacitracin-susceptibility-test-principle-procedure-and-result-interpretation/
https://www.phdnest.com/bacitracin-susceptibility-test/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Performance
Metric

Result Organism(s)
Zone of
Inhibition
Criteria

Reference

Sensitivity 100%
108 Micrococcus

isolates
>10 mm [4]

Specificity 94.6%

317

Staphylococcus

isolates

>10 mm [4]

Susceptibility
All isolates

susceptible

70 Micrococcus

isolates
10.5 - 25.0 mm [5][6]

Resistance
All isolates

resistant

126

Staphylococcus

isolates

No zone of

inhibition
[5][6]

Table 1: Performance Data for Bacitracin Susceptibility Testing (0.04 U Disk)

Experimental Protocol: Bacitracin Disk Diffusion
Test
This protocol outlines the standardized disk diffusion method for assessing bacitracin

susceptibility.

Materials:

Bacitracin disks (0.04 U)

Mueller-Hinton Agar (MHA) or Blood Agar (BA) plates

Pure, 18-24 hour culture of the test organism

Sterile cotton swabs

Sterile forceps

Incubator (35-37°C)
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Metric ruler

Procedure:

Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland turbidity

standard.

Plate Inoculation: Using a sterile cotton swab, streak the inoculum evenly over the entire

surface of the MHA or BA plate to create a confluent lawn of growth.

Disk Placement: Aseptically apply a 0.04 U bacitracin disk to the surface of the inoculated

agar using sterile forceps. Gently press the disk to ensure complete contact with the agar.

Incubation: Incubate the plates at 35-37°C for 18-24 hours in ambient air.[2]

Result Interpretation: After incubation, measure the diameter of the zone of inhibition around

the bacitracin disk in millimeters.

Susceptible (Micrococcus): A zone of inhibition of >10 mm is indicative of susceptibility.[4]

Resistant (Staphylococcus): No zone of inhibition or a zone of ≤10 mm indicates

resistance.[4]
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Experimental workflow for bacitracin susceptibility testing.
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Logical Differentiation Pathway
The bacitracin susceptibility test is a key step in a larger scheme for differentiating Gram-

positive, catalase-positive cocci.
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Logical pathway for differentiating Micrococcus.

Alternative and Confirmatory Tests
While the bacitracin susceptibility test is a reliable presumptive method, combining it with other

biochemical tests can provide a more definitive identification.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1667700?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Modified Oxidase Test:Micrococcus species are typically positive, while Staphylococcus

species are negative.

Furazolidone (100 µg disk) Susceptibility:Staphylococcus species are generally susceptible,

whereas Micrococcus species are resistant.

Lysostaphin Susceptibility:Staphylococcus species are susceptible to lysis by lysostaphin,

while Micrococcus species are resistant.

The bacitracin susceptibility test remains a simple, cost-effective, and valuable tool in the

preliminary differentiation of Micrococcus from Staphylococcus. For definitive identification,

especially in clinical settings, a combination of tests is recommended.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1667700?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

